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Compound of Interest

Compound Name: 5-Hydroxyheptan-2-one

Cat. No.: B15474867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 5-
hydroxyheptan-2-one, a valuable intermediate in organic synthesis. The protocols outlined

below are based on established chemical principles and aim to provide a reproducible method

for obtaining the target compound.

Introduction
5-Hydroxyheptan-2-one is a bifunctional organic molecule containing both a hydroxyl and a

ketone functional group. This structure makes it a versatile building block for the synthesis of

more complex molecules, including pharmaceuticals and other specialty chemicals. The

presence of both a nucleophilic hydroxyl group and an electrophilic carbonyl group allows for a

wide range of chemical transformations.

Synthesis Methodology
The primary method for the synthesis of 5-hydroxyheptan-2-one is the aldol condensation

reaction. This reaction involves the base-catalyzed reaction of an enolate with a carbonyl

compound. In this case, the enolate of acetone reacts with propanal to form a β-hydroxy

ketone, which is 5-hydroxyheptan-2-one.

Reaction Scheme:
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An alternative, though less direct, approach could involve a Grignard reaction. This would entail

the reaction of an appropriate Grignard reagent with a protected keto-aldehyde or a related

derivative. However, the aldol condensation represents a more straightforward and atom-

economical approach.

Data Presentation
While specific experimental data for the synthesis of 5-hydroxyheptan-2-one is not widely

published, the following table outlines the expected physical and chemical properties of the

compound. This data is compiled from publicly available chemical databases.

Property Value Source

Molecular Formula C₇H₁₄O₂ PubChem[1]

Molecular Weight 130.18 g/mol PubChem[1]

IUPAC Name 5-hydroxyheptan-2-one PubChem[1]

CAS Number 37902-41-3 PubChem[1]

Experimental Protocols
The following is a detailed protocol for the synthesis of 5-hydroxyheptan-2-one via an aldol

condensation reaction. This protocol is based on general procedures for similar aldol

condensations and may require optimization for specific laboratory conditions.

Materials and Equipment:

Acetone (reagent grade)

Propanal (reagent grade)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), dilute solution

Diethyl ether or other suitable extraction solvent
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Stirring apparatus (magnetic stirrer and stir bar)

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Distillation apparatus (optional, for purification)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping

funnel, dissolve a catalytic amount of sodium hydroxide in a minimal amount of water. Cool

the flask in an ice bath.

Addition of Reactants: Add a molar excess of acetone to the cooled NaOH solution. While

stirring vigorously, add propanal dropwise from the dropping funnel. The rate of addition

should be controlled to maintain the reaction temperature below 10 °C.

Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture in

the ice bath for 1-2 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, neutralize the mixture by slowly adding a dilute

solution of hydrochloric acid until the pH is approximately 7.

Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with

diethyl ether (3 x 50 mL).

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and remove the solvent using a rotary evaporator.
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Purification: The crude product can be purified by vacuum distillation to obtain pure 5-
hydroxyheptan-2-one.

Safety Precautions:

All manipulations should be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Propanal is a volatile and flammable liquid. Handle with care and avoid ignition sources.

Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

Mandatory Visualization
The following diagram illustrates the logical workflow of the synthesis of 5-hydroxyheptan-2-
one via aldol condensation.
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Caption: Workflow for the synthesis of 5-Hydroxyheptan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15474867?utm_src=pdf-body
https://www.benchchem.com/product/b15474867?utm_src=pdf-body
https://www.benchchem.com/product/b15474867?utm_src=pdf-body
https://www.benchchem.com/product/b15474867?utm_src=pdf-body
https://www.benchchem.com/product/b15474867?utm_src=pdf-body-img
https://www.benchchem.com/product/b15474867?utm_src=pdf-body
https://www.benchchem.com/product/b15474867?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyheptan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyheptan-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15474867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Synthesis of 5-Hydroxyheptan-2-one: A Detailed
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15474867#synthesis-of-5-hydroxyheptan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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